molecular formula C9H7F3O2 B8814091 2-(Trifluoromethyl)phenyl acetate

2-(Trifluoromethyl)phenyl acetate

Cat. No.: B8814091
M. Wt: 204.15 g/mol
InChI Key: GNFCRFCIPJLCLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Trifluoromethyl)phenyl acetate is an ester derivative featuring a phenyl ring substituted with a trifluoromethyl (-CF₃) group at the ortho position and an acetate (-OAc) group. The trifluoromethyl group is a strong electron-withdrawing substituent, which significantly influences the compound's electronic properties, solubility, and reactivity. This structural motif is prevalent in medicinal chemistry and materials science due to its ability to enhance metabolic stability and modulate intermolecular interactions .

Properties

Molecular Formula

C9H7F3O2

Molecular Weight

204.15 g/mol

IUPAC Name

[2-(trifluoromethyl)phenyl] acetate

InChI

InChI=1S/C9H7F3O2/c1-6(13)14-8-5-3-2-4-7(8)9(10,11)12/h2-5H,1H3

InChI Key

GNFCRFCIPJLCLB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC=CC=C1C(F)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below highlights key structural analogs of 2-(Trifluoromethyl)phenyl acetate, emphasizing substituent positions, functional groups, and their implications:

Compound Name Substituents/Modifications Key Properties/Effects Reference
Ethyl 2-(4-((2-(4-(3-(3-(trifluoromethyl)phenyl)ureido)phenyl)thiazol-4-yl)methyl)piperazin-1-yl)acetate (10e) Trifluoromethylphenyl + ureido-thiazole + piperazine High yield (92%), enhanced hydrogen bonding potential due to ureido group
4-Chloro-2-(4-(trifluoromethyl)phenylcarbamoyl)phenyl acetate (AIM33) Trifluoromethylphenylcarbamoyl + chloro Exhibits antistaphylococcal activity; carbamoyl group enhances target binding
Methyl 2-(2-bromo-5-(trifluoromethyl)phenyl)acetate Bromo + trifluoromethyl + methyl ester 97% purity; bromo substituent increases molecular weight and potential reactivity
Ethyl (2E)-{2-[3-(trifluoromethyl)phenyl]hydrazinylidene}(pyridin-2-yl)acetate (1e) Hydrazinylidene + pyridine Moderate yield (67%); planar structure aids crystallinity
2-(3,4-Dihydroxy)phenyl ethyl acetate Dihydroxyphenyl + ethyl ester Polar hydroxyl groups improve water solubility

Key Observations:

  • Electron-Withdrawing Groups : The trifluoromethyl group (-CF₃) increases lipophilicity and metabolic stability, as seen in AIM33 and 10e .
  • Substituent Position : Ortho-substituted trifluoromethyl groups (e.g., in AIM33) may sterically hinder interactions compared to para-substituted analogs.
  • Ester Group Variations : Methyl esters (e.g., in ) offer higher volatility, while ethyl esters (e.g., in 10e) may improve solubility in organic solvents .

Spectral and Physical Data

Compound ESI-MS/[M+H]⁺ NMR Data Highlights Reference
10e 548.2 Aromatic proton shifts at δ 7.5–8.1 ppm
1e 548.2 Hydrazine NH peak at δ 10.2 ppm
Methyl 2-(4-hydroxyphenyl)acetate Not reported Hydroxyl proton at δ 5.2 ppm
AIM33 Not reported Carbamoyl carbonyl at δ 168 ppm (¹³C)

Insights:

  • Mass Spectrometry : Compounds with trifluoromethyl groups (e.g., 10e, 1e) show distinct [M+H]⁺ peaks near m/z 548, confirming molecular weight .
  • NMR Trends : Trifluoromethyl groups deshield adjacent protons, shifting aromatic signals downfield .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.